Cas no 1805386-39-3 (Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate
• CAS No: 1805386-39-3
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4808830
• Update Time: 2025-06-08

Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9Br2F2NO2/c1-17-7(16)2-5-4-15-9(10(13)14)6(3-11)8(5)12/h4,10H,2-3H2,1H3
• InChI Key： NOKKSTVYGVEESF-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C(C(F)F)=NC=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate

Comprehensive Analysis of Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805386-39-3)

Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805386-39-3) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core, makes it a versatile building block for drug discovery and material science.

The growing interest in fluorinated compounds and halogenated pyridines has positioned Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate as a focal point in modern organic chemistry. Researchers are particularly intrigued by its potential in developing enzyme inhibitors and catalytic agents, aligning with trends in precision medicine and sustainable chemistry. The compound's CAS No. 1805386-39-3 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a synthetic perspective, the bromomethyl moiety in this compound enables facile functionalization, making it invaluable for constructing complex molecular architectures. Its difluoromethyl group enhances metabolic stability, a property highly sought after in the design of pharmaceutical intermediates. Recent publications highlight its utility in cross-coupling reactions, a hot topic in green chemistry circles.

Analytical characterization of Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate typically involves advanced techniques such as NMR spectroscopy and mass spectrometry. These methods confirm the compound's high purity (>98%), a critical parameter for research applications. The pyridine ring system's electronic properties also make this compound interesting for materials science applications, particularly in organic electronics.

In the context of drug discovery, this compound's structural features address several contemporary challenges. The difluoromethyl group's ability to modulate lipophilicity and bioavailability aligns with current strategies for CNS drug development. Meanwhile, its bromine substituents offer handles for further derivatization, enabling rapid exploration of structure-activity relationships.

Storage and handling recommendations for CAS No. 1805386-39-3 emphasize standard laboratory protocols for sensitive organobromine compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are advised when working with this material. The compound's stability under various conditions has been documented in several patent applications, particularly those related to heterocyclic chemistry.

The commercial availability of Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate through specialty chemical suppliers has facilitated its adoption across research institutions. Pricing trends reflect the compound's niche status, with bulk quantities becoming more accessible as synthetic methodologies improve. Current market analysis suggests growing demand for such fluorinated building blocks in both academic and industrial settings.

Future research directions for this compound likely involve exploring its potential in bioconjugation strategies and prodrug development. The unique combination of halogen and fluorine substituents on the pyridine scaffold presents opportunities for creating novel molecular probes and therapeutic candidates. These applications align well with the pharmaceutical industry's focus on targeted therapies and personalized medicine.

From an environmental standpoint, the biodegradation profile of Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate remains an active area of investigation. Recent advances in green chemistry have prompted studies on catalytic methods for its synthesis and transformation, addressing concerns about sustainable production. These efforts complement broader initiatives in eco-friendly chemical manufacturing.

In conclusion, Methyl 4-bromo-3-(bromomethyl)-2-(difluoromethyl)pyridine-5-acetate (CAS No. 1805386-39-3) represents a fascinating case study in modern heterocyclic chemistry. Its structural complexity and functional group diversity continue to inspire innovative applications across multiple scientific disciplines. As research into fluorinated heterocycles and halogenated intermediates expands, this compound's importance in advancing both fundamental science and practical applications seems assured.